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Compound of Interest

Compound Name: 3,4-Diaminobenzenesulfonic acid

Cat. No.: B1346913

For Researchers, Scientists, and Drug Development Professionals

This document provides a comprehensive overview of the safety data for 3,4-
Diaminobenzenesulfonic acid (CAS No: 7474-78-4), structured to meet the needs of a

professional scientific audience. The information is compiled from various safety data sheets
and chemical databases.

Section 1: Chemical Identification

Identifier Value

IUPAC Name 3,4-diaminobenzenesulfonic acid[1]

3,4-Diaminobenzenesulphonic acid,

Synonyms Benzenesulfonic acid, 3,4-diamino-[1][2]
CAS Number 7474-78-4[1][2][3][4][5][6]

Molecular Formula CeHsN20sS[1][2][3][7]

Molecular Weight 188.21 g/mol [1]

Solid, white to light yellow crystalline powder[2]
[41[7]

Physical State
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Section 2: Hazard Identification and GHS
Classification

3,4-Diaminobenzenesulfonic acid is classified as a hazardous substance. The primary
hazards are related to irritation of the skin, eyes, and respiratory system.[7]

GHS Classification Summary

Hazard Class Category Hazard Statement

H315: Causes skin irritation[1]
[7]

Skin Corrosion/Irritation Category 2

) H318/H319: Causes serious
Serious Eye Damage/Eye

o Category 1/ 2A eye damage / Causes serious
[rritation L
eye irritation[1][7]
Specific Target Organ Toxicity H335: May cause respiratory
) Category 3 o
(Single Exposure) irritation[7]
Acute Toxicity (Oral) Category 4 H302: Harmful if swallowed[4]
Pictograms:

e lwialt text

(Harmful/lrritant)

e walt text

(Corrosion - for serious eye damage)
Signal Word:Warning or Danger[1][7]
Logical Flow: GHS Hazard Classification

The classification process is based on evaluating the intrinsic properties of the substance
against established criteria.
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Caption: Workflow for GHS hazard classification of a chemical substance.

Section 3: Physical and Chemical Properties

A summary of key physical and chemical data is presented below. Note that some values may

vary between suppliers.

Property Value Source

Melting Point 12 °C [31[4]1[5]

Boiling Point 178-179 °C @ 3 mmHg [31[41[5]

Density 1.611 g/cm3 [3]

Solubility Soluble in water [2]
Stable under recommended

Stability storage temperatures and [7]

pressures.

Incompatible Materials

Strong oxidizing agents.

[7]

Hazardous Decomposition

Carbon oxides, Nitrogen

oxides, Sulfur oxides.

[7]
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Section 4: Toxicology and Exposure Effects

While specific LD50 or LC50 data for 3,4-Diaminobenzenesulfonic acid is not readily
available in the searched documents, the primary toxicological concerns are its irritant and
corrosive effects.[7]

» Skin Contact: Causes skin irritation, which may manifest as itching, scaling, redness, or
blistering.[7]

» Eye Contact: Causes serious eye irritation and potentially severe eye damage.[1][7]
Symptoms include redness, watering, and pain.[7]

 Inhalation: May cause irritation to the respiratory system.[7]

Ingestion: Harmful if swallowed.[4] May cause irritation of the gastrointestinal tract.

No data was found to indicate that the substance is carcinogenic, mutagenic, or a reproductive
toxin.[7]

Section 5: Experimental Protocols

The hazard classifications are determined by standardized toxicological studies. While the
specific study reports for this compound are not public, the methodologies follow established
guidelines, such as those from the OECD (Organisation for Economic Co-operation and
Development).

Generalized Protocol: Acute Dermal Irritation/Corrosion (OECD 404)

» Objective: To assess the potential of a substance to cause irreversible (corrosion) or
reversible (irritation) inflammatory changes to the skin.

o Test System: Healthy, young adult albino rabbits are typically used.
e Procedure:

o Asmall area (approx. 6 cm?) of the animal's dorsal skin is clipped free of fur.
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o 0.5 g of the solid test substance, moistened with a small amount of water, is applied to the
test site under a gauze patch.

o The patch is secured with tape for a 4-hour exposure period.

o After exposure, the patch is removed, and the skin is gently cleansed.

o Observation: The skin is examined for signs of erythema (redness) and edema (swelling) at
1, 24, 48, and 72 hours after patch removal. Scoring is done according to a standardized
scale.

» Classification: The substance is classified as an irritant (Category 2) if the mean scores for
erythema or edema exceed a specified threshold.

Workflow: Dermal Irritation Test
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Caption: Generalized workflow for an OECD 404 dermal irritation study.

Section 6: First-Aid and Emergency Response

© 2025 BenchChem. All rights reserved. 6/10 Tech Support


https://www.benchchem.com/product/b1346913?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1346913?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENCHE

Foundational & Exploratory
Check Availability & Pricing

Immediate action is required in case of exposure. Always consult a physician and show them

the Safety Data Sheet.[7]

Exposure Route

First-Aid Measure

Inhalation

Move the person to fresh air. If not breathing,

give artificial respiration. Seek medical aid.[7]

Skin Contact

Immediately flush skin with running water for at
least 15 minutes while removing contaminated

clothing. Obtain medical aid.[7]

Eye Contact

Immediately flush open eyes with running water
for at least 15 minutes. Seek immediate medical

attention.[7]

Ingestion

Do NOT induce vomiting. Rinse mouth with
water. Never give anything by mouth to an
unconscious person. Obtain medical aid

immediately.[7]

Logical Flow: Emergency First-Aid Response
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Caption: Decision-making flowchart for first-aid response to chemical exposure.

Section 7: Handling, Storage, and Disposal

Handling: Avoid contact with skin, eyes, and clothing.[7] Use only in a well-ventilated area
and wear appropriate personal protective equipment (PPE), including gloves and eye/face
protection.[7] Wash hands thoroughly after handling.[7]

Storage: Store in a well-ventilated place with the container tightly closed.[7] Keep locked up.
[7] Recommended storage is at 4°C, sealed, and away from moisture and light.[4][6]

Disposal: Dispose of contents and container to an approved waste disposal plant, following
local, state, and federal regulations.[7] Do not allow the product to enter drains or waterways.

[7]

Section 8: Fire-Fighting and Accidental Release
Measures
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o Fire-Fighting: Use water spray, dry chemical, carbon dioxide, or chemical foam.[7]
Firefighters should wear self-contained breathing apparatus (SCBA) and full protective gear.

[7]

o Accidental Release: Wear protective equipment and ensure adequate ventilation.[7] For
small spills, sweep up, or absorb with inert material and place into a suitable disposal
container.[7] Prevent entry into waterways and soil.[7]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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